Cas no 75507-17-4 (1,4,7,10,13-Pentaoxacyclopentadecane, 2-[(phenylmethoxy)methyl]-)

1,4,7,10,13-Pentaoxacyclopentadecane, 2-[(phenylmethoxy)methyl]- structure
75507-17-4 structure
Product Name:1,4,7,10,13-Pentaoxacyclopentadecane, 2-[(phenylmethoxy)methyl]-
CAS No:75507-17-4
MF:C18H28O6
MW:340.411326408386
CID:539420
PubChem ID:5113393
Update Time:2025-04-19

1,4,7,10,13-Pentaoxacyclopentadecane, 2-[(phenylmethoxy)methyl]- Chemical and Physical Properties

Names and Identifiers

    • 1,4,7,10,13-Pentaoxacyclopentadecane, 2-[(phenylmethoxy)methyl]-
    • 2-(phenylmethoxymethyl)-1,4,7,10,13-pentaoxacyclopentadecane
    • 75507-17-4
    • 2-((Benzyloxy)methyl)-1,4,7,10,13-pentaoxacyclopentadecane
    • SCHEMBL7594738
    • AKOS024365445
    • ST50998416
    • DTXSID90408470
    • Inchi: 1S/C18H28O6/c1-2-4-17(5-3-1)14-23-16-18-15-22-11-10-20-7-6-19-8-9-21-12-13-24-18/h1-5,18H,6-16H2
    • InChI Key: UAXWCXRLGRPPPM-UHFFFAOYSA-N
    • SMILES: O1CCOCCOCCOCCOCC1COCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 340.18858861g/mol
  • Monoisotopic Mass: 340.18858861g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 24
  • Rotatable Bond Count: 4
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 55.4Ų
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